Cas no 881401-95-2 (2-chloro-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-one)

• Product Name: 2-chloro-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-one
• CAS No: 881401-95-2
• MF: C₉H₅ClF₄O
• MW: 240.582015752792
• MDL: MFCD23844993
• CID: 3433211
• PubChem ID: 80147134
• Update Time: 2025-05-20

2-chloro-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 2-CHLORO-1-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]-
• 2-chloro-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-one
• 2'-Fluoro-3'-(trifluoromethyl)phenacyl chloride
• EN300-1932160
• 2-Chloro-1-(2-fluoro-3-trifluoromethyl-phenyl)-ethanone
• 881401-95-2
• 2-chloro-1-[2-fluoro-3-(trifluoromethyl)phenyl]ethanone
• SCHEMBL4868895
• 2-chloro-1-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-one
• AKOS018708722

• MDL： MFCD23844993
• Inchi： 1S/C9H5ClF4O/c10-4-7(15)5-2-1-3-6(8(5)11)9(12,13)14/h1-3H,4H2
• InChI Key： VARUOJRCGORAKY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(C(F)(F)F)=C1F)CCl

Computed Properties

• Exact Mass: 239.9965051Da
• Monoisotopic Mass: 239.9965051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-one

Introduction to 2-chloro-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-one (CAS No. 881401-95-2) in Modern Chemical Research

The compound 2-chloro-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-one, identified by the CAS number 881401-95-2, represents a significant advancement in the realm of specialized organic chemistry. This molecule, characterized by its intricate fluorinated aromatic and aliphatic substituents, has garnered considerable attention in recent years due to its versatile applications in pharmaceutical synthesis and material science. The presence of both chloro and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate in the development of novel bioactive molecules.

Recent studies have highlighted the compound's potential in the synthesis of fluorinated heterocycles, which are increasingly recognized for their role in medicinal chemistry. The structural motif of 2-chloro-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-one allows for facile functionalization, enabling chemists to explore diverse chemical transformations. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional aryl or vinyl groups, expanding the compound's utility in constructing complex molecular architectures.

The fluoro substituent, in particular, plays a crucial role in modulating the pharmacokinetic properties of drug candidates. Fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity, making them indispensable in modern drug design. In a groundbreaking study published last year, researchers demonstrated that derivatives of 2-chloro-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-one exhibited potent inhibitory activity against certain enzyme targets, paving the way for new therapeutic strategies.

Moreover, the compound's compatibility with green chemistry principles has made it an attractive choice for sustainable synthetic routes. Transition-metal-free reactions and solvent-free conditions have been successfully applied to its preparation, aligning with the growing emphasis on environmentally friendly methodologies. This aligns with global initiatives aimed at reducing the ecological footprint of chemical manufacturing processes.

In the context of material science, 2-chloro-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-one has been investigated for its potential as a precursor in the synthesis of advanced polymers. The incorporation of fluorinated aromatic units into polymer backbones can impart unique properties such as thermal stability and chemical resistance. Such materials are increasingly sought after for applications in electronics and coatings industries.

The compound's reactivity also extends to its role as a ligand in catalytic systems. Researchers have explored its use as a ligand for transition metals like palladium and copper, facilitating various organic transformations. These catalytic applications not only enhance synthetic efficiency but also contribute to cost-effective production processes.

Looking ahead, the future prospects of 2-chloro-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-one are promising. Ongoing research aims to uncover novel synthetic pathways and expand its applications in drug discovery and material engineering. Collaborative efforts between academia and industry are expected to drive innovation, leveraging this compound's unique structural features for cutting-edge solutions.

In summary, 2-chloro-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-one (CAS No. 881401-95-2) stands as a testament to the ingenuity of modern chemical research. Its multifaceted utility across pharmaceuticals and materials science underscores its importance as a building block for future advancements. As scientists continue to unravel its potential, this compound is poised to play an integral role in shaping the next generation of chemical innovations.